Cas no 51583-97-2 (1,3-di(naphthalen-2-yl)propane-1,3-dione)
51583-97-2 structure
Product Name:1,3-di(naphthalen-2-yl)propane-1,3-dione
CAS No:51583-97-2
MF:C23H16O2
MW:324.371946334839
CID:1575732
PubChem ID:103916
Update Time:2025-04-21
1,3-di(naphthalen-2-yl)propane-1,3-dione Chemical and Physical Properties
Names and Identifiers
-
- 1,3-di(naphthalen-2-yl)propane-1,3-dione
- 1,3-Di(2-naphthyl)propane-1,3-dione
- 1,3-propanedione, 1,3-di-2-naphthalenyl-
- 1,3-dinaphthalen-2-ylpropane-1,3-dione
- 1,3-bis(naphthalen-2-yl)propane-1,3-dione
- 51583-97-2
- SCHEMBL1974978
- E88193
- BS-51666
- DB-336968
- 1,3-BIS(2-NAPHTHYL)-1,3-PROPANEDIONE
- BSYFDFPTOXRGMP-UHFFFAOYSA-N
- Bis(2-naphthoyl)methane
- DTXSID5068651
-
- Inchi: 1S/C23H16O2/c24-22(20-11-9-16-5-1-3-7-18(16)13-20)15-23(25)21-12-10-17-6-2-4-8-19(17)14-21/h1-14H,15H2
- InChI Key: BSYFDFPTOXRGMP-UHFFFAOYSA-N
- SMILES: O=C(CC(C1C=CC2C=CC=CC=2C=1)=O)C1C=CC2C=CC=CC=2C=1
Computed Properties
- Exact Mass: 324.11508
- Monoisotopic Mass: 324.115029749g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 25
- Rotatable Bond Count: 4
- Complexity: 452
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 5.6
- Topological Polar Surface Area: 34.1Ų
Experimental Properties
- PSA: 34.14
1,3-di(naphthalen-2-yl)propane-1,3-dione Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A219005623-25g |
1,3-Di(naphthalen-2-yl)propane-1,3-dione |
51583-97-2 | 97% | 25g |
$449.00 | 2023-09-01 | |
| Chemenu | CM264681-10g |
1,3-Di(naphthalen-2-yl)propane-1,3-dione |
51583-97-2 | 97% | 10g |
$204 | 2021-08-18 | |
| Chemenu | CM264681-25g |
1,3-Di(naphthalen-2-yl)propane-1,3-dione |
51583-97-2 | 97% | 25g |
$355 | 2021-08-18 | |
| Chemenu | CM264681-10g |
1,3-Di(naphthalen-2-yl)propane-1,3-dione |
51583-97-2 | 97% | 10g |
$204 | 2023-01-03 | |
| Chemenu | CM264681-25g |
1,3-Di(naphthalen-2-yl)propane-1,3-dione |
51583-97-2 | 97% | 25g |
$355 | 2023-01-03 | |
| eNovation Chemicals LLC | Y1083448-100mg |
Bis(2-naphthoyl)methane |
51583-97-2 | 95% | 100mg |
$110 | 2024-06-06 | |
| A2B Chem LLC | AG31318-100mg |
Bis(2-naphthoyl)methane |
51583-97-2 | 97% | 100mg |
$46.00 | 2023-12-30 | |
| A2B Chem LLC | AG31318-250mg |
Bis(2-naphthoyl)methane |
51583-97-2 | 97% | 250mg |
$74.00 | 2024-04-19 | |
| A2B Chem LLC | AG31318-1g |
Bis(2-naphthoyl)methane |
51583-97-2 | 97% | 1g |
$184.00 | 2024-04-19 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1610659-100mg |
1,3-Di(naphthalen-2-yl)propane-1,3-dione |
51583-97-2 | 98% | 100mg |
¥518.00 | 2024-05-10 |
1,3-di(naphthalen-2-yl)propane-1,3-dione Related Literature
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Thomas F. van Dijkman,Hans M. de Bruijn,Tobias G. Brevé,Bob van Meijeren,Maxime A. Siegler,Elisabeth Bouwman Dalton Trans. 2017 46 6433
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2. Visible-light sensitized sol–gel-based lanthanide complexes (Sm, Yb, Nd, Er, Pr, Ho, Tm): microstructure, photoluminescence study, and thermostabilityLining Sun,Yannan Qiu,Tao Liu,Hongshang Peng,Wei Deng,Zhijuan Wang,Liyi Shi RSC Adv. 2013 3 26367
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Tristan Butler,William A. Morris,Jelena Samonina-Kosicka,Cassandra L. Fraser Chem. Commun. 2015 51 3359
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Xiao-Hui Wang,Hong-Shang Peng,He Ding,Fang-Tian You,Shi-Hua Huang,Feng Teng,Biao Dong,Hong-Wei Song J. Mater. Chem. 2012 22 16066
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Satoshi Arai,Ferdinandus,Shinji Takeoka,Shin'ichi Ishiwata,Hirotaka Sato,Madoka Suzuki Analyst 2015 140 7534
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